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Compound of Interest

Compound Name:
3-Phenyl-1,4,8-triazaspiro[4.5]dec-

3-en-2-one

CAS No.: 887220-96-4

Cat. No.: B2732853

Get Quote

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that

can serve as the foundation for potent and selective therapeutics is perpetual. Among these,

the triazaspiro scaffold has emerged as a privileged structure, offering a unique three-

dimensional arrangement of atoms that facilitates precise interactions with a variety of

biological targets.[1] This guide provides a comparative analysis of different modifications to the

triazaspiro core, drawing upon experimental data to illuminate the structure-activity

relationships (SAR) that govern their efficacy. Our focus will be on key therapeutic areas where

these compounds have shown promise, including oncology, infectious diseases, and

immunomodulation.

The Triazaspiro Scaffold: A Versatile Core
The defining feature of a triazaspirocycle is a spirocyclic system containing three nitrogen

atoms, often as part of heterocyclic rings like hydantoins or triazoles, connected through a

single quaternary carbon atom.[1] This rigid, yet conformationally complex, structure provides

an excellent platform for the spatial presentation of various functional groups, enabling high-

affinity binding to target proteins.[1]
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The versatility of the triazaspiro scaffold lies in the numerous points available for chemical

modification. These modifications can be broadly categorized as:

Ring System Variation: Altering the size and type of the heterocyclic rings incorporating the

nitrogen atoms (e.g., 6,5-spiro vs. 6,6-spiro systems).[2]

Substituent Modification on the Nitrogen Atoms: Introducing diverse chemical moieties on the

nitrogen atoms of the heterocyclic rings to modulate properties like solubility, cell

permeability, and target engagement.

Side Chain Elaboration: Appending functionalized side chains to the core structure to

enhance target-specific interactions.

The following diagram illustrates the generalized structure of a triazaspiro scaffold and

highlights the key modification points.

Caption: General structure of a triazaspiro scaffold and key modification points.

Efficacy in Oncology: Targeting Kinases and
Dihydrofolate Reductase
The triazaspiro scaffold has been extensively explored in the context of anticancer drug

discovery, with modifications leading to potent inhibitors of various cancer-related enzymes.

Kinase Inhibition
Kinases are a class of enzymes that play a crucial role in cell signaling pathways, and their

dysregulation is a hallmark of many cancers. The pyrazolo[3][4][5]triazolopyrimidine scaffold, a

related aza-spiro structure, has shown promise as a kinase inhibitor.[4] Modifications to this

core have been shown to significantly impact its antiproliferative activity.

A study on novel pyrazolo[4,3-e][3][4][5]triazolo[1,5-c]pyrimidine derivatives demonstrated that

substitutions on the pyrazole and triazole rings influence their cytotoxicity against cervical

(HeLa) and breast (HCC1937, MCF7) cancer cell lines.[4] For instance, compound 1 in the

study, featuring a specific substitution pattern, exhibited the best antiproliferative activity across

all tested cell lines.[4] Mechanistic studies revealed that this compound inhibits the activation of

EGFR, Akt, and Erk1/2, key components of pro-survival signaling pathways in cancer cells.[4]
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Compound ID Modification Target Cell Line IC50 (µM)[4]

1
7-(4-bromophenyl)-9-

(pyridin-4-yl)
HeLa ~7

1
7-(4-bromophenyl)-9-

(pyridin-4-yl)
HCC1937 ~11

2
Phenyl and pyridinyl

substitutions
HeLa, HCC1937 > 100

3
Phenyl and pyridinyl

substitutions
HeLa, HCC1937 > 100

IC50 values are approximated from the graphical data presented in the source.

Dihydrofolate Reductase (DHFR) Inhibition
Another important target in cancer chemotherapy is dihydrofolate reductase (DHFR), an

enzyme essential for the synthesis of nucleotides. Two series of triazaspiroalkanedienes, a 6,5-

spiro bicyclic system (6,8,10-triazaspiro[4.5]deca-6,8-dienes) and a 6,6-spiro bicyclic system

(1,3,5-triazaspiro[5.5]undeca-1,3-dienes), have been identified as potent mammalian DHFR

inhibitors.[2]

The antiproliferative activity of these compounds was evaluated against A549 human lung

cancer cells. The study found that the nature of the substituted phenoxy propyloxy side chain

significantly influenced the inhibitory activity. Compound 3c from the study, a member of the

6,5-spiro series, demonstrated the highest antiproliferative activity with an IC50 value of 27.1

nM.[2] A rescue experiment confirmed that its anticancer effect was due to its antifolate

mechanism.[2]
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Compound Series Ring System Key Modification A549 IC50 (nM)[2]

6,5-Spiro

6,8,10-

triazaspiro[4.5]deca-

6,8-diene

Substituted phenoxy

propyloxy side chain

27.1 (for compound

3c)

6,6-Spiro

1,3,5-

triazaspiro[5.5]undeca

-1,3-diene

Substituted phenoxy

propyloxy side chain

Generally less potent

than the 6,5-spiro

series

Antimicrobial and Immunomodulatory Applications
Beyond oncology, modifications of the triazaspiro scaffold have yielded compounds with

significant antimicrobial and immunomodulatory activities.

Antibacterial Activity
Derivatives of 1,3,7-triazaspiro[4.4]nonane-2,4-dione have been synthesized and evaluated for

their antimicrobial properties.[6] Specifically, the introduction of arenesulfonyl groups at the 7-

position of the scaffold resulted in compounds with promising activity against Gram-positive

bacteria such as Staphylococcus aureus and Bacillus subtilis.[6] This highlights the importance

of N-substituent modification in tuning the biological activity of the triazaspiro core.

Myelostimulating Activity
In the realm of immunomodulation, 1,3,8-triazaspiro[4.5]decane-2,4-dione derivatives have

been investigated as myelostimulators.[3] These compounds have shown the ability to

accelerate the regeneration of lymphocyte and granulocyte cell pools in bone marrow following

artificially induced myelodepression.[3] This suggests a potential therapeutic application in

conditions characterized by a compromised immune system.

Experimental Protocols
To ensure the reproducibility and validation of the findings presented, detailed experimental

protocols for key assays are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)
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This protocol is a standard method for assessing the antiproliferative activity of compounds

against cancer cell lines.

Workflow:

Caption: Workflow for the in vitro cytotoxicity (MTT) assay.

Step-by-Step Methodology:

Cell Seeding: Plate cancer cells (e.g., HeLa, A549) in 96-well plates at a density of 5,000-

10,000 cells per well and allow them to adhere overnight.

Compound Treatment: Prepare serial dilutions of the triazaspiro derivatives in culture

medium. Replace the existing medium with the compound-containing medium and incubate

for 48-72 hours.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

IC50 Calculation: Plot the percentage of cell viability versus the compound concentration and

determine the IC50 value (the concentration that inhibits cell growth by 50%).

Kinase Inhibition Assay (Western Blot)
This protocol is used to determine the effect of the compounds on specific signaling pathways.

Step-by-Step Methodology:

Cell Lysis: Treat cells with the test compounds for a specified time, then lyse the cells in

RIPA buffer containing protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.
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SDS-PAGE and Western Blotting: Separate the proteins by SDS-PAGE and transfer them to

a PVDF membrane.

Immunoblotting: Block the membrane and incubate with primary antibodies against the

phosphorylated and total forms of the target kinases (e.g., EGFR, Akt, Erk1/2).

Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody

and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Structure-Activity Relationship (SAR) Insights and
Future Directions
The comparative data presented in this guide underscore the critical role of systematic

structural modifications in optimizing the efficacy of triazaspiro scaffolds. The concept of

Structure-Activity Relationship (SAR) is fundamental in medicinal chemistry, guiding the design

of more potent and selective drug candidates by correlating molecular structure with biological

activity.[7][8][9]

Key SAR observations for triazaspiro scaffolds include:

Ring System Geometry: The relative orientation of the heterocyclic rings (e.g., 6,5-spiro vs.

6,6-spiro) can significantly impact binding affinity, as seen in the DHFR inhibitors.[2]

N-Substituent Effects: The nature of the substituents on the nitrogen atoms can modulate

antibacterial activity and potentially other biological properties.[6]

Side Chain Interactions: The length and functionality of side chains are crucial for engaging

with specific residues in the target's binding pocket, thereby enhancing potency and

selectivity.

Future research in this area should focus on a more comprehensive exploration of the chemical

space around the triazaspiro core. The use of computational modeling and combinatorial

chemistry approaches could accelerate the discovery of novel derivatives with improved

therapeutic profiles. Furthermore, a deeper investigation into the pharmacokinetic and

pharmacodynamic properties of the most promising compounds will be essential for their

translation into clinical candidates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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